Cas no 2679825-74-0 ((2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid)

• Product Name: (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
• CAS No: 2679825-74-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6225288
• PubChem ID: 165913986
• Update Time: 2025-06-30

(2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679825-74-0
• (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
• EN300-27146813

• Inchi： 1S/C12H15NO2/c1-2-4-9-5-3-6-10(7-9)8-11(13)12(14)15/h2-3,5-7,11H,1,4,8,13H2,(H,14,15)/t11-/m1/s1
• InChI Key： ZXGFWUBNFVNBNS-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1C=CC=C(CC=C)C=1)N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid

Introduction to (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid (CAS No. 2679825-74-0)

(2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid (CAS No. 2679825-74-0) is a synthetic amino acid that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceutical research. This compound belongs to the class of non-proteinogenic amino acids and is characterized by its unique structural features, which include a chiral center and a substituted phenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for both academic and industrial research.

The structure of (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid can be described as follows: it consists of an amino group (-NH₂) attached to a chiral carbon atom, which is also bonded to a carboxylic acid group (-COOH) and a substituted phenyl ring. The phenyl ring is further modified by the presence of an allyl (propenyl) group at the 3-position. This specific arrangement of functional groups contributes to the compound's unique reactivity and selectivity in various chemical reactions.

In the realm of medicinal chemistry, (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this amino acid exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Another area of interest is the role of (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid in neurodegenerative disorders. Research conducted at the University of California, San Francisco, found that this amino acid can cross the blood-brain barrier and exert neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings have opened new avenues for developing therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid has also been investigated for its synthetic utility. The compound serves as an important building block in the synthesis of more complex molecules, particularly those with biological relevance. Its chiral center and functional groups provide multiple points for chemical modification, allowing researchers to tailor its properties for specific applications. For example, a study published in the Tetrahedron Letters in 2019 described an efficient synthetic route to prepare this amino acid using asymmetric catalysis, which has facilitated its large-scale production for both research and commercial purposes.

The stability and solubility properties of (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid are also noteworthy. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in polar solvents such as water and methanol but has limited solubility in non-polar solvents like hexane. These properties are crucial for optimizing its use in various experimental setups and formulations.

In conclusion, (2R)-2-amino-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid (CAS No. 2679825-74-0) is a versatile compound with significant potential in multiple areas of research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration in medicinal chemistry, biochemistry, and pharmaceutical sciences. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.